Cas no 4887-81-4 (5-Methoxy-2-methyl-1H-benzimidazole hydrochloride)

• Product Name: 5-Methoxy-2-methyl-1H-benzimidazole hydrochloride
• CAS No: 4887-81-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD00767455
• CID: 328397
• PubChem ID: 3509826
• Update Time: 2025-04-19

5-Methoxy-2-methyl-1H-benzimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 6-methoxy-2-methyl-
• 2-METHYL-5-METHOXYBENZIMIDAZOLE
• 5-Methoxy-2-methyl-1H-benzimidazole
• 5-Methoxy-2-methylbenzimidazole
• 6-methoxy-2-methyl-1H-benzimidazole
• 2-Methyl-1H-5-methoxybenzimidazole
• 5-methoxy-2-methyl-1H-1,3-benzodiazole
• 6-Methoxy-2-methyl-1H-benzoimidazole
• DTXSID30393174
• SR-01000391519-1
• Z1587257377
• PS-3417
• SY024832
• AKOS005434870
• SR-01000391519
• CHEMBL4574775
• A827621
• KNQUHMCADKEUNP-UHFFFAOYSA-N
• AB07058
• MFCD00767455
• 6-Methoxy-2-methyl-1H-benzo[d]imidazole
• 5-Methoxy-2-methyl-1H-benzoimidazole
• EN300-126121
• SCHEMBL1286065
• AKOS009158173
• AC6213
• CS-0212183
• AMY202100088
• FT-0612975
• 4887-81-4
• 5-methoxy-2-methyl-1H-benzo[d]imidazole
• 1H-benzimidazole, 5-methoxy-2-methyl-, hydrochloride
• DB-051586
• ALBB-022266
• 1H-BENZIMIDAZOLE, 5-METHOXY-2-METHYL-
• STK395310
• 5-Methoxy-2-methyl-1H-benzimidazole hydrochloride

• MDL： MFCD00767455
• Inchi： 1S/C9H10N2O/c1-6-10-8-4-3-7(12-2)5-9(8)11-6/h3-5H,1-2H3,(H,10,11)
• InChI Key： KNQUHMCADKEUNP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C)=N2

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.9A^2

Experimental Properties

• Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-135 ºC
• Boiling Point: 375.6±15.0 °C at 760 mmHg
• Flash Point: 136.7±10.6 °C
• Refractive Index: 1.629
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 37.91000
• LogP: 1.87990
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Methoxy-2-methyl-1H-benzimidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 36-24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)